Cas no 338782-03-9 (1-(3,5-Bis(trifluoromethyl)benzyl)-N-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide)
1-(3,5-Bis(trifluoromethyl)benzyl)-N-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-[3,5-BIS(TRIFLUOROMETHYL)BENZYL]-N-METHYL-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE
- 1-{[3,5-bis(trifluoromethyl)phenyl]methyl}-N-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
- 1-(3,5-Bis(trifluoromethyl)benzyl)-N-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide
- 1-[[3,5-bis(trifluoromethyl)phenyl]methyl]-N-methyl-2-oxopyridine-3-carboxamide
- Bionet1_001678
- MLS000763714
- HMS572P20
- HMS2645L11
- SMR000334059
- 1-(3,5-bis(trifluoromethyl)benzyl)-N-m
-
- Inchi: 1S/C16H12F6N2O2/c1-23-13(25)12-3-2-4-24(14(12)26)8-9-5-10(15(17,18)19)7-11(6-9)16(20,21)22/h2-7H,8H2,1H3,(H,23,25)
- InChI Key: MPFLEYOJNIJSQS-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C(F)(F)F)C=C(C=1)CN1C=CC=C(C(NC)=O)C1=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 601
- XLogP3: 3.7
- Topological Polar Surface Area: 49.4
1-(3,5-Bis(trifluoromethyl)benzyl)-N-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00889084-1g |
1-{[3,5-bis(trifluoromethyl)phenyl]methyl}-N-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide |
338782-03-9 | 90% | 1g |
¥2401.0 | 2023-03-29 | |
| Ambeed | A923864-1g |
1-{[3,5-bis(trifluoromethyl)phenyl]methyl}-N-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide |
338782-03-9 | 90% | 1g |
$350.0 | 2024-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1675723-1mg |
1-(3,5-Bis(trifluoromethyl)benzyl)-N-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide |
338782-03-9 | 98% | 1mg |
¥499 | 2023-04-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1675723-2mg |
1-(3,5-Bis(trifluoromethyl)benzyl)-N-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide |
338782-03-9 | 98% | 2mg |
¥619 | 2023-04-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1675723-5mg |
1-(3,5-Bis(trifluoromethyl)benzyl)-N-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide |
338782-03-9 | 98% | 5mg |
¥661 | 2023-04-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1675723-10mg |
1-(3,5-Bis(trifluoromethyl)benzyl)-N-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide |
338782-03-9 | 98% | 10mg |
¥862 | 2023-04-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1675723-20mg |
1-(3,5-Bis(trifluoromethyl)benzyl)-N-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide |
338782-03-9 | 98% | 20mg |
¥1354 | 2023-04-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1675723-25mg |
1-(3,5-Bis(trifluoromethyl)benzyl)-N-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide |
338782-03-9 | 98% | 25mg |
¥1283 | 2023-04-04 | |
| Key Organics Ltd | 6E-325S-1MG |
1-[3,5-bis(trifluoromethyl)benzyl]-N-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide |
338782-03-9 | >90% | 1mg |
£28.00 | 2025-02-09 | |
| Key Organics Ltd | 6E-325S-5MG |
1-[3,5-bis(trifluoromethyl)benzyl]-N-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide |
338782-03-9 | >90% | 5mg |
£35.00 | 2025-02-09 |
1-(3,5-Bis(trifluoromethyl)benzyl)-N-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 1-(3,5-Bis(trifluoromethyl)benzyl)-N-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide
Introduction to 1-(3,5-Bis(trifluoromethyl)benzyl)-N-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide (CAS No. 338782-03-9)
1-(3,5-Bis(trifluoromethyl)benzyl)-N-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide, with the CAS number 338782-03-9, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of trifluoromethyl groups and a pyridine ring, which contribute to its potential therapeutic applications.
The molecular formula of 1-(3,5-Bis(trifluoromethyl)benzyl)-N-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide is C17H14F6N2O2, and its molecular weight is approximately 400.30 g/mol. The compound's structure includes a central pyridine ring substituted with a methyl group and an amide group, as well as a benzyl moiety carrying two trifluoromethyl groups. These structural elements are crucial for understanding the compound's chemical properties and biological activities.
In recent years, the study of compounds containing trifluoromethyl groups has become increasingly important due to their unique electronic and steric properties. The trifluoromethyl groups in 1-(3,5-Bis(trifluoromethyl)benzyl)-N-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide enhance its lipophilicity and metabolic stability, making it a promising candidate for drug development. These properties are particularly valuable in the design of drugs that need to cross biological membranes or remain stable in vivo.
The pyridine ring in the structure of 1-(3,5-Bis(trifluoromethyl)benzyl)-N-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide is known for its ability to form hydrogen bonds and participate in π-stacking interactions. These interactions can play a crucial role in binding to biological targets such as enzymes or receptors. The amide group further enhances the compound's ability to form hydrogen bonds, which can be beneficial for optimizing its pharmacological profile.
The synthesis of 1-(3,5-Bis(trifluoromethyl)benzyl)-N-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For example, the use of transition-metal catalysis and green chemistry principles has significantly improved the sustainability and cost-effectiveness of its synthesis.
In terms of biological activity, 1-(3,5-Bis(trifluoromethyl)benzyl)-N-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have indicated that this compound can effectively inhibit kinases that are implicated in cancer progression and inflammatory diseases. The mechanism of action involves binding to the active site of these enzymes, thereby blocking their catalytic activity.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3,5-Bis(trifluoromethyl)benzyl)-N-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide in treating various conditions. Preliminary data from these trials have shown favorable pharmacokinetic profiles and minimal side effects at therapeutic doses. These findings suggest that the compound has a favorable therapeutic index and may be suitable for further development as a novel therapeutic agent.
The potential applications of 1-(3,5-Bis(trifluoromethyl)benzyl)-N-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide extend beyond cancer and inflammatory diseases. Ongoing research is exploring its use in other therapeutic areas such as neurodegenerative disorders and metabolic diseases. The compound's ability to modulate multiple biological targets makes it a versatile candidate for drug discovery efforts.
In conclusion, 1-(3,5-Bis(trifluoromethyl)benzyl)-N-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide (CAS No. 338782-03-9) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an exciting candidate for further development as a therapeutic agent. Continued research into this compound's properties and applications will undoubtedly contribute to the advancement of drug discovery and development efforts.
338782-03-9 (1-(3,5-Bis(trifluoromethyl)benzyl)-N-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide) Related Products
- 338754-70-4(2-Oxo-N-phenyl-1-{[3-(trifluoromethyl)phenyl]methyl}-1,2-dihydropyridine-3-carboxamide)
- 338782-11-9(3-((4-Methylpiperazino)carbonyl)-1-(4-(trifluoromethyl)benzyl)-2(1H)-pyridinone)
- 338755-12-7(1-Benzyl-2-oxo-N-[3-(trifluoromethyl)phenyl]-1,2-dihydropyridine-3-carboxamide)
- 338781-99-0(1-(3,5-Bis(trifluoromethyl)benzyl)-2-oxo-N-(4-(trifluoromethyl)phenyl)-1,2-dihydro-3-pyridinecarboxamide)
- 338977-48-3(2-Oxo-1-(4-(Trifluoromethyl)benzyl)-1,2-dihydro-3-pyridinecarboxamide)
- 338782-07-3(1-[3,5-BIS(TRIFLUOROMETHYL)BENZYL]-N-[2-(DIMETHYLAMINO)ETHYL]-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE)
- 338781-63-8(N-Methyl-2-oxo-N-phenyl-1-(4-(trifluoromethyl)benzyl)-1,2-dihydro-3-pyridinecarboxamide)
- 338754-80-6(N,N-DIMETHYL-2-OXO-1-[3-(TRIFLUOROMETHYL)BENZYL]-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE)
- 338781-83-2(N-methyl-2-oxo-1-[4-(trifluoromethyl)benzyl]-1,2-dihydro-3-pyridinecarboxamide)
- 338781-46-7(1-BENZYL-2-OXO-N-[3-(TRIFLUOROMETHYL)BENZYL]-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE)